1-Bromo-5-ethyl-3-fluoro-2-nitrobenzene

• IUPAC Name: 1-bromo-5-ethyl-3-fluoro-2-nitrobenzene
• InChI: InChI=1S/C8H7BrFNO2/c1-2-5-3-6(9)8(11(12)13)7(10)4-5/h3-4H,2H2,1H3
• InChI Key: GFVNAYRTGOPOLV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C(=C1)Br)[N+](=O)[O-])F
• Molecular Formula: C8H7BrFNO2
• Molecular Weight: 248.05 g/mol
• CAS RN: 1804897-11-7

Description

1-Bromo-5-ethyl-3-fluoro-2-nitrobenzene is a chemical compound with the CAS Number: 1804897-11-7. It has a molecular weight of 248.05. The compound is stored at room temperature and is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7BrFNO2/c1-2-5-3-6 (9)8 (11 (12)13)7 (10)4-5/h3-4H,2H2,1H3. This code provides a specific description of the molecule’s structure, including the positions of the bromine, ethyl, fluoro, and nitro groups on the benzene ring.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 248.05. The compound’s InChI code is 1S/C8H7BrFNO2/c1-2-5-3-6 (9)8 (11 (12)13)7 (10)4-5/h3-4H,2H2,1H3.

Scientific Research Applications

Molecular Ordering and Intermolecular Interactions

1-Bromo-5-ethyl-3-fluoro-2-nitrobenzene, as part of the broader class of nitrobenzene derivatives, has been studied for its characteristics in molecular ordering and intermolecular interactions. For example, smectogenic compounds like 3-[2-(perflurooctyl) ethoxy] nitrobenzene have been analyzed for their molecular ordering concerning translatory and orientational motions. Such studies involve evaluating atomic charges, dipole components, and intermolecular interactions through methods like the Rayleigh-Schrodinger perturbation theory and multicentered-multipole expansion methods. These comprehensive analyses contribute to understanding the phase transitions and molecular flexibility of these compounds, providing valuable insights into their structural and dynamic behaviors (Ojha & Pisipati, 2003).

Synthetic Applications in Radiopharmaceuticals

The compound has been implicated in the synthesis of radiopharmaceuticals. For instance, N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane ([18F]FP-β-CIT) was synthesized using a precursor that underwent a fluorination reaction. This process involves complex reaction sequences, demonstrating the chemical's utility in producing compounds for medical imaging and diagnostic purposes (Klok et al., 2006).

Impact on Polymer Solar Cells

In the realm of polymer solar cells, derivatives of 1-Bromo-nitrobenzene like 1-Bromo-4-Nitrobenzene have been used to improve device performance. The introduction of such compounds can significantly enhance power conversion efficiency by modifying the excitonic recombination and dissociation processes. This indicates its potential application in optimizing the electron transfer processes in polymer solar cells, showcasing the material's significance in advancing solar energy technologies (Fu et al., 2015).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335. These indicate that it is harmful if swallowed or in contact with skin, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.